Cas no 123330-53-0 (N-BENZYL-3-FLUOROANILINE)

• Product Name: N-BENZYL-3-FLUOROANILINE
• CAS No: 123330-53-0
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 4471401
• PubChem ID: 10655693
• Update Time: 2025-06-13

N-BENZYL-3-FLUOROANILINE Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-3-FLUOROANILINE
• Benzenemethanamine, N-(3-fluorophenyl)-
• Benzyl-(3-fluoro-phenyl)-amine
• 123330-53-0
• 3-fluoro-N-(benzyl)aniline
• AKOS000235141
• CS-0270021
• Z137738784
• EN300-162801
• SCHEMBL11015099
• DTXSID30443047

• Inchi： 1S/C13H12FN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2
• InChI Key： UAOKRESMHSOHJL-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(F)=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 201.095377549Da
• Monoisotopic Mass: 201.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on N-BENZYL-3-FLUOROANILINE

Recent Advances in the Study of N-BENZYL-3-FLUOROANILINE (CAS: 123330-53-0) in Chemical Biology and Pharmaceutical Research

N-BENZYL-3-FLUOROANILINE (CAS: 123330-53-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving N-BENZYL-3-FLUOROANILINE is its use in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with N-BENZYL-3-FLUOROANILINE serving as a critical scaffold for further optimization. These findings underscore the compound's potential as a starting point for the development of novel anticancer agents.

In addition to its role in kinase inhibition, N-BENZYL-3-FLUOROANILINE has also been investigated for its applications in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv reported that fluorinated aniline derivatives, including N-BENZYL-3-FLUOROANILINE, exhibit favorable blood-brain barrier (BBB) penetration properties. This makes them attractive candidates for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The study employed advanced pharmacokinetic modeling and in vivo imaging techniques to validate these findings, providing a robust foundation for future research in this area.

The synthetic pathways for N-BENZYL-3-FLUOROANILINE have also been a focus of recent investigations. A 2022 paper in Organic Letters described a novel, high-yield method for its synthesis using palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. The authors highlighted the scalability of this process, which could facilitate the large-scale production of N-BENZYL-3-FLUOROANILINE for both research and industrial applications.

Despite these promising developments, challenges remain in the optimization of N-BENZYL-3-FLUOROANILINE-based compounds. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future studies are expected to explore its applications in other therapeutic areas, including infectious diseases and inflammation.

In conclusion, N-BENZYL-3-FLUOROANILINE (CAS: 123330-53-0) represents a promising scaffold for drug discovery, with recent studies highlighting its potential in kinase inhibition, CNS drug development, and sustainable synthesis. As research in this area progresses, it is anticipated that new derivatives and applications will emerge, further solidifying its role in the field of chemical biology and pharmaceutical sciences.